4-methyl-N-(4-{[(propionylamino)carbonothioyl]amino}phenyl)benzamide

• IUPAC Name: 4-methyl-N-[4-(propanoylcarbamothioylamino)phenyl]benzamide
• InChI: InChI=1S/C18H19N3O2S/c1-3-16(22)21-18(24)20-15-10-8-14(9-11-15)19-17(23)13-6-4-12(2)5-7-13/h4-11H,3H2,1-2H3,(H,19,23)(H2,20,21,22,24)
• InChI Key: RILISXAQCHELTB-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC(=S)NC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)C
• Molecular Formula: C18H19N3O2S
• Molecular Weight: 341.4 g/mol

Description

4-methyl-N-(4-{[(propionylamino)carbonothioyl]amino}phenyl)benzamide, commonly known as MPAC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. MPAC is a thioamide derivative of benzamide and has been found to exhibit promising therapeutic properties.

Mechanism of Action

The anti-cancer activity of MPAC is believed to be mediated through the inhibition of tubulin polymerization, which is a critical process for cell division. MPAC binds to the colchicine-binding site of tubulin and prevents the formation of microtubules, leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
In addition to its anti-cancer activity, MPAC has been found to exhibit anti-inflammatory and antioxidant properties. It has been shown to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in animal models.

Advantages and Limitations for Lab Experiments

MPAC is a relatively stable compound that can be easily synthesized in the laboratory. However, its low solubility in water can limit its use in certain experimental settings. Additionally, the lack of in vivo toxicity data for MPAC may limit its potential use in clinical settings.

Future Directions

There are several potential future directions for MPAC research. One area of interest is the development of more potent and selective derivatives of MPAC that can be used for cancer treatment. Another area of research is the investigation of the potential use of MPAC in combination with other anti-cancer agents to enhance its therapeutic efficacy. Additionally, the development of novel drug delivery systems for MPAC may improve its bioavailability and reduce toxicity. Finally, further studies are needed to elucidate the mechanism of action of MPAC and its potential use in other disease conditions.
Conclusion:
MPAC is a promising compound with potential applications in cancer treatment and other disease conditions. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of MPAC as a therapeutic agent.

Synthesis Methods

The synthesis of MPAC involves the reaction of 4-aminobenzoic acid with propionyl chloride to form 4-(propionylamino)benzoic acid. This intermediate is then treated with thionyl chloride to form the corresponding acid chloride, which is subsequently reacted with 4-aminothiophenol to yield MPAC.

Scientific Research Applications

MPAC has been extensively studied for its potential use in cancer treatment. It has been found to exhibit potent anti-cancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. MPAC has been shown to induce apoptosis, inhibit cell proliferation, and suppress tumor growth in animal models.